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Compound of Interest

Boc-S-4-methoxybenzyl-D-

Compound Name: )
cysteine

Cat. No.: B558086

L  Get Quote

Essential Safety and Handling Guide for Boc-S-
4-methoxybenzyl-D-cysteine

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-S-4-methoxybenzyl-D-cysteine. Following

these procedures is essential for ensuring personal safety and maintaining experimental

integrity.

Chemical Profile:

Property

Value

Chemical Name

Na-Boc-S-(4-methoxybenzyl)-D-cysteine

CAS Number

58290-35-0[1]

Molecular Formula

C16H23NO5S[1]

Molecular Weight

341.4 g/mol [1]

Appearance

White powder[1]

Storage Temperature

0-8°C[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Boc-S-4-
methoxybenzyl-D-cysteine to minimize exposure and ensure safety.

PPE Category Item Specification/Standard
_ Must be worn with side

Eye Protection Safety Goggles )
protection.
Tested according to EN 374.

Hand Protection Chemical-resistant gloves Dispose of contaminated
gloves after use.[2][3]

Body Protection Full laboratory suit Provides complete coverage.
Use a particulate filter device
(EN 143, P1) if dust formation

Respiratory Protection Dust respirator is likely.[2] A self-contained
breathing apparatus may be
necessary for large spills.[4]

Foot Protection Closed-toe shoes/boots Standard laboratory footwear.

Operational Plan: Step-by-Step Handling Protocol

Adherence to this protocol is critical for the safe handling of Boc-S-4-methoxybenzyl-D-
cysteine in a laboratory setting.

1. Preparation:

e Ensure all necessary PPE is available and in good condition.

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[4]

e Have an emergency eyewash station and safety shower readily accessible.

2. Handling:

» Avoid direct contact with the skin, eyes, and clothing.[3]
» Do not breathe in the dust.[4] Minimize dust generation during handling.[3]
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o Keep the compound away from heat, sparks, and open flames as it is combustible.[2][4]
e Avoid contact with strong oxidizing agents, as this can cause a violent reaction.[2]
» Wash hands thoroughly after handling the material and before eating, drinking, or smoking.

[4]
3. Storage:

o Store the compound in a tightly sealed container to prevent contamination and degradation.
[4]

e Maintain the storage temperature between 0-8°C.[1]

e Storein a dry place.[2]

4. Spill Response:

o Small Spills: Use appropriate tools to carefully scoop the spilled solid into a designated
waste container.

o Large Spills: Evacuate the area. Use a shovel to place the material into a suitable container
for waste disposal.[4] A self-contained breathing apparatus should be used to avoid
inhalation.[4]

o Ventilate the affected area.[2]

Disposal Plan

Proper disposal of Boc-S-4-methoxybenzyl-D-cysteine and its containers is imperative to
prevent environmental contamination and comply with regulations.

o Waste Characterization: The waste generator is responsible for determining if the chemical
waste is classified as hazardous according to applicable regulations.[3]

e Disposal Method: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[4] Contact a licensed professional waste disposal service
for guidance.[3]

o Container Disposal: Dispose of empty containers as unused product. Do not dispose of with
household garbage.[3]

Experimental Workflow
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Caption: Workflow for the safe handling of Boc-S-4-methoxybenzyl-D-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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